![molecular formula C22H23NO3S B288251 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole](/img/structure/B288251.png)
2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole
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Overview
Description
2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole is not fully understood. However, it has been suggested that this compound may act as a competitive antagonist of certain G protein-coupled receptors, such as the dopamine D2 receptor.
Biochemical and Physiological Effects:
Studies have shown that 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole can bind to metal ions and exhibit fluorescence, making it a useful tool for studying metal ion homeostasis in biological systems. In addition, this compound has been shown to have potential anti-cancer activity, although further research is needed to fully understand its mechanism of action.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole in lab experiments is its ability to selectively detect metal ions in biological systems. However, the limitations of this compound include its relatively low quantum yield and its potential cytotoxicity at high concentrations.
Future Directions
For research on 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole include further investigation of its potential as a fluorescent probe for metal ion detection, as well as its anti-cancer activity. Additionally, research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of 2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole involves a multi-step process that starts with the reaction of 4-propoxynaphthalene-1-sulfonyl chloride with 2-methylindole. This reaction is followed by the addition of a reducing agent, such as sodium borohydride, to produce the final compound.
Scientific Research Applications
2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of metal ions, such as zinc and copper, in biological systems. This compound has also been investigated for its potential as an anti-cancer agent and as a tool for studying the role of G protein-coupled receptors in various physiological processes.
properties
Product Name |
2-methyl-1-[(4-propoxynaphthalen-1-yl)sulfonyl]-2,3-dihydro-1H-indole |
---|---|
Molecular Formula |
C22H23NO3S |
Molecular Weight |
381.5 g/mol |
IUPAC Name |
2-methyl-1-(4-propoxynaphthalen-1-yl)sulfonyl-2,3-dihydroindole |
InChI |
InChI=1S/C22H23NO3S/c1-3-14-26-21-12-13-22(19-10-6-5-9-18(19)21)27(24,25)23-16(2)15-17-8-4-7-11-20(17)23/h4-13,16H,3,14-15H2,1-2H3 |
InChI Key |
OUUYOAJSUQNJQT-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C(CC4=CC=CC=C43)C |
Canonical SMILES |
CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C(CC4=CC=CC=C43)C |
Origin of Product |
United States |
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